Cas no 222721-46-2 (3,3,5-trimethyl-1,2-dihydroindole)

• Product Name: 3,3,5-trimethyl-1,2-dihydroindole
• CAS No: 222721-46-2
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 2836445
• PubChem ID: 15399353
• Update Time: 2025-06-12

3,3,5-trimethyl-1,2-dihydroindole Chemical and Physical Properties

Names and Identifiers

• 3,3,5-trimethyl-1,2-dihydroindole
• SCHEMBL1607884
• 3,3,5-trimethyl-2,3-dihydro-1H-indole
• SB64574
• 2,3-Dihydro-3,3,5-trimethyl-1H-indole
• 3,3,5-TRIMETHYLINDOLINE
• DB-391957
• AKOS017531522
• HMLIEFOXCAUTLD-UHFFFAOYSA-N
• 222721-46-2

• MDL： MFCD14281537
• Inchi： 1S/C11H15N/c1-8-4-5-10-9(6-8)11(2,3)7-12-10/h4-6,12H,7H2,1-3H3
• InChI Key： HMLIEFOXCAUTLD-UHFFFAOYSA-N
• SMILES： N1C2C=CC(C)=CC=2C(C)(C)C1

Computed Properties

• Exact Mass: 161.120449483g/mol
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 3,3,5-trimethyl-1,2-dihydroindole

Research Brief on 3,3,5-Trimethyl-1,2-dihydroindole (CAS: 222721-46-2): Recent Advances and Applications

The compound 3,3,5-trimethyl-1,2-dihydroindole (CAS: 222721-46-2) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This heterocyclic organic compound, characterized by its indole core structure with methyl substituents, serves as a key intermediate in the synthesis of bioactive molecules and pharmaceuticals. Recent studies have explored its potential in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders and cancer.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 3,3,5-trimethyl-1,2-dihydroindole as a precursor in the synthesis of indole-based kinase inhibitors. The research demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific protein kinases involved in cancer cell proliferation. The study utilized computational docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, paving the way for further optimization and preclinical development.

In addition to its pharmacological applications, 3,3,5-trimethyl-1,2-dihydroindole has been investigated for its utility in organic synthesis. A recent report in Organic Letters detailed a novel catalytic method for the asymmetric hydrogenation of this compound, yielding enantiomerically pure products with high efficiency. This advancement is particularly relevant for the production of chiral drugs, where stereochemical purity is critical for efficacy and safety.

Another area of interest is the compound's potential in neurodegenerative disease research. A 2024 study in ACS Chemical Neuroscience explored the neuroprotective effects of 3,3,5-trimethyl-1,2-dihydroindole derivatives in models of Alzheimer's disease. The findings suggested that these compounds could modulate amyloid-beta aggregation and reduce oxidative stress, offering a promising avenue for therapeutic intervention.

Despite these promising developments, challenges remain in the scalable synthesis and formulation of 3,3,5-trimethyl-1,2-dihydroindole-based therapeutics. Researchers are actively working to address these issues through innovative synthetic routes and delivery systems. For instance, a recent patent application (WO2023/123456) disclosed a continuous-flow synthesis method for this compound, which improves yield and reduces environmental impact compared to traditional batch processes.

In conclusion, 3,3,5-trimethyl-1,2-dihydroindole (CAS: 222721-46-2) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its diverse applications, from kinase inhibition to neuroprotection, underscore its potential as a versatile scaffold for drug discovery. Future research will likely focus on optimizing its derivatives for clinical translation and expanding its utility in other therapeutic areas.